Cas no 4220-05-7 (2-amino-4-(trifluoromethyl)sulfanylbutanoic acid)

• Product Name: 2-amino-4-(trifluoromethyl)sulfanylbutanoic acid
• CAS No: 4220-05-7
• MF: C₅H₈F₃NO₂S
• MW: 203.182730674744
• CID: 927878
• PubChem ID: 165196
• Update Time: 2025-04-19

2-amino-4-(trifluoromethyl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• trifluoromethionine
• 2-amino-4-(trifluoromethyl)sulfanylbutanoic acid
• MFCD07636752
• AS-62629
• EN300-761541
• DB03799
• Q27094689
• (Trifluoromethyl)homocysteine #
• 764-52-3
• NS00068731
• MF3
• QH3U5JK2DR
• C5H8F3NO2S
• (S)-2-Amino-4-((trifluoromethyl)thio)butanoicacid
• CHEBI:43978
• AKOS027393884
• L-Homocysteine, S-(trifluoromethyl)-
• (S)-2-Amino-4-((trifluoromethyl)thio)butanoic acid
• DL-Homocysteine, S-(trifluoromethyl)-
• Trifluoro-l-methionine
• (2S)-2-amino-4-[(trifluoromethyl)sulfanyl]butanoic acid
• C76445
• 4220-05-7
• 2-AMINO-4-TRIFLUOROMETHYLSULFANYL-BUTYRIC ACID
• S-(Trifluoromethyl)-L-homocysteine
• Trifluoromethionine (H-L-Met(F3)-OH)
• UNII-QH3U5JK2DR
• (2S)-2-amino-4-(trifluoromethylsulfanyl)butanoic acid
• DTXSID10962362
• SCHEMBL245986

• Inchi： 1S/C5H8F3NO2S/c6-5(7,8)12-2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11)/t3-/m0/s1
• InChI Key： YLJLTSVBCXYTQK-VKHMYHEASA-N
• SMILES： S(C(F)(F)F)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 203.02278416g/mol
• Monoisotopic Mass: 203.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 88.6Ų